(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

• CAS: 1241677-13-3

Core Science & Biosynthesis

1H NMR and 13C NMR chemical shifts for (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

Abstract

This technical guide provides a comprehensive analysis of the anticipated Nuclear Magnetic Resonance (NMR) spectroscopic features of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine. In the absence of publicly available experimental spectra for this specific chiral amine, this document leverages established principles of NMR spectroscopy, data from structurally analogous compounds, and theoretical predictions to offer a detailed interpretation of its ¹H and ¹³C NMR spectra. This guide is intended for researchers, scientists, and drug development professionals who rely on NMR for the unambiguous structural elucidation and characterization of complex organic molecules. We delve into the causal factors influencing chemical shifts and coupling constants, including the profound electronic effects of the fluoro and trifluoromethyl substituents and the stereochemistry of the propan-1-amine moiety. A detailed experimental protocol for acquiring high-quality NMR data for this and similar compounds is also provided.

Introduction: The Structural Context

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a chiral amine featuring a highly substituted aromatic ring. The presence of both a fluorine atom and a trifluoromethyl (CF₃) group makes it a molecule of interest in medicinal and materials chemistry. Fluorine-containing functional groups are known to significantly modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, making them prevalent in pharmaceuticals and agrochemicals.[1][2]

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural verification of such complex molecules.[3] It provides precise information about the chemical environment of each nucleus. For fluorinated compounds, multinuclear NMR, including ¹H, ¹³C, and ¹⁹F NMR, is particularly powerful.[1] The unique NMR properties of the ¹⁹F nucleus—100% natural abundance, a high gyromagnetic ratio, and a wide chemical shift dispersion—provide a sensitive probe for molecular structure and conformation.[1][2] This guide will focus on the ¹H and ¹³C NMR spectra, with particular attention to the influence of the fluorine substituents on these spectra through both scalar (J) coupling and electronic effects.

Foundational Principles: Interpreting the Influence of Fluorine

The ¹H and ¹³C chemical shifts in (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine are dictated by the interplay of several factors:

• Inductive and Mesomeric Effects: The fluorine atom at the C3 position and the CF₃ group at the C4 position are both strongly electron-withdrawing. Fluorine exerts a strong negative inductive effect (-I) and a positive mesomeric effect (+M), while the CF₃ group exerts a very strong -I effect. These effects significantly deshield the aromatic protons and carbons, shifting their resonances downfield.

• Magnetic Anisotropy: The aromatic ring generates a powerful anisotropic magnetic field. Protons and carbons attached directly to the ring or situated above/below its plane will experience this effect, which alters their shielding and, consequently, their chemical shifts.

• Through-Bond Scalar (J) Coupling: Spin-active nuclei, such as ¹H, ¹³C, and ¹⁹F, can interact through the bonding network, leading to the splitting of NMR signals. In this molecule, we expect to observe:

  • ¹H-¹H (H-H) Coupling: Vicinal (³J_HH) and geminal (²J_HH) couplings in the propan-1-amine side chain.

  • ¹H-¹⁹F (H-F) Coupling: Coupling between the aromatic protons and the C3-F, as well as the protons on the side chain and the CF₃ group. These couplings can occur over several bonds (³J_HF, ⁴J_HF, ⁵J_HF).

  • ¹³C-¹⁹F (C-F) Coupling: The carbon signals will be split by the fluorine atoms. The magnitude of the coupling constant is dependent on the number of bonds separating the nuclei (¹J_CF, ²J_CF, ³J_CF, etc.), providing invaluable structural information.[1]

• Through-Space Interactions: Although less common for ¹H-¹⁹F, close spatial proximity between nuclei can lead to through-space coupling or Nuclear Overhauser Effects (NOEs), which can provide conformational insights.[4]

The following diagram illustrates the numbering scheme used for the subsequent analysis.

Caption: Molecular structure and numbering of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum is anticipated to be complex due to multiple spin systems and H-F couplings. The predicted chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) in Hz are summarized below. These values are estimates based on analogous structures and are typically obtained in a solvent like CDCl₃.[5] The actual chemical shifts of the amine (NH₂) and α-proton (Hα) can be highly dependent on the solvent, concentration, and temperature.[6]

Table 1: Predicted ¹H NMR Data

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
H2	~7.65	d (doublet)	³J_HF ≈ 8.5	1H
H5	~7.50	d (doublet)	³J_H5H6 ≈ 8.0	1H
H6	~7.40	dd (doublet of doublets)	³J_H5H6 ≈ 8.0, ⁴J_HF ≈ 5.0	1H
Hα	~4.20	q (quartet)	³J_HαHβ ≈ 6.5	1H
NH₂	~1.80	br s (broad singlet)	-	2H
Hβ	~1.85	m (multiplet)	³J_HαHβ ≈ 6.5, ³J_HβHγ ≈ 7.5	2H
Hγ	~0.95	t (triplet)	³J_HβHγ ≈ 7.5	3H

Detailed Interpretation

• Aromatic Region (δ 7.40-7.65):

  • H2: This proton is ortho to the fluorine atom and meta to the CF₃ group. It is expected to be the most deshielded aromatic proton due to the strong inductive effect of the adjacent fluorine. Its signal will likely appear as a doublet due to a significant ³J_HF coupling.

  • H5: This proton is meta to both the fluorine and the CF₃ group. It will be deshielded by the electron-withdrawing groups and will likely appear as a doublet due to coupling with H6 (³J_H5H6).

  • H6: This proton is ortho to the propan-1-amine side chain and para to the fluorine atom. It will be split into a doublet of doublets by coupling to H5 (³J_H5H6) and a smaller, four-bond coupling to the fluorine atom (⁴J_HF).

• Aliphatic Region (δ 0.95-4.20):

  • Hα: This benzylic proton is attached to the chiral center and is adjacent to both the aromatic ring and the amine group. Its position is significantly downfield due to the proximity of the electron-withdrawing aromatic ring. It is expected to be a quartet due to coupling with the two diastereotopic protons of the adjacent methylene (CβH₂) group.

  • NH₂: The protons of the primary amine typically appear as a broad singlet due to rapid chemical exchange and quadrupole broadening from the ¹⁴N nucleus. The chemical shift is highly variable and depends on solvent, concentration, and temperature. In some cases, coupling to Hα may be observed if the exchange rate is slow.

  • Hβ: The two protons on the β-carbon are diastereotopic due to the adjacent chiral center (Cα). They are expected to appear as a complex multiplet, resulting from geminal coupling to each other and vicinal coupling to both Hα and the Hγ protons.

  • Hγ: The methyl protons are furthest from the electron-withdrawing groups and will therefore appear at the most upfield position. They will be split into a triplet by the adjacent methylene (CβH₂) protons.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will be characterized by the strong deshielding effects of the F and CF₃ groups and by distinctive C-F coupling patterns.

Table 2: Predicted ¹³C NMR Data

Carbon Assignment	Predicted δ (ppm)	Multiplicity (due to C-F coupling)	Coupling Constants (J, Hz)
C1	~145.0	d (doublet)	²J_CF ≈ 22
C2	~115.0	d (doublet)	²J_CF ≈ 21
C3	~162.0	d (doublet)	¹J_CF ≈ 250
C4	~127.0	q (quartet)	¹J_CF ≈ 272
C5	~128.0	d (doublet)	³J_CF ≈ 5
C6	~125.0	s (singlet) or small d	⁴J_CF ≈ 1-3
CF₃	~124.0	q (quartet)	¹J_CF ≈ 272
Cα	~55.0	s (singlet)	-
Cβ	~31.0	s (singlet)	-
Cγ	~11.0	s (singlet)	-

Detailed Interpretation

• Aromatic & CF₃ Carbons (δ 115.0-162.0):

  • C3: The carbon directly bonded to the fluorine atom will exhibit a very large one-bond coupling constant (¹J_CF ≈ 250 Hz) and will be significantly deshielded, appearing far downfield.[1]

  • C4 & CF₃: The carbon of the trifluoromethyl group itself will appear as a quartet with a large one-bond C-F coupling. The aromatic carbon to which it is attached (C4) will also appear as a quartet, but due to a two-bond coupling (²J_CF).

  • C1 & C2: These carbons, being ortho to the fluorine atom, will show a significant two-bond C-F coupling (²J_CF ≈ 20-25 Hz), appearing as doublets.

  • C5: This carbon will show a smaller three-bond coupling to the fluorine atom (³J_CF ≈ 5 Hz).

  • C6: The four-bond coupling to fluorine is typically small and may not be resolved, leading to a singlet or a broadened signal.

• Aliphatic Carbons (δ 11.0-55.0):

  • Cα, Cβ, Cγ: These carbons in the side chain are generally not significantly coupled to the fluorine atoms on the ring, and are expected to appear as singlets in a proton-decoupled ¹³C NMR spectrum. Their chemical shifts follow the expected trend, with the benzylic Cα being the most downfield and the terminal methyl Cγ being the most upfield.

Experimental Protocol for NMR Analysis

To obtain high-quality NMR spectra for (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, the following protocol is recommended.

1. Sample Preparation:

• Weigh approximately 10-20 mg of the purified compound directly into a clean, dry 5 mm NMR tube.
• Add approximately 0.6 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice for initial analysis. For studying the exchangeable NH₂ protons, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise referencing is required. For most modern spectrometers, referencing to the residual solvent peak is sufficient (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[7]
• Cap the NMR tube and gently invert several times to ensure the sample is fully dissolved and the solution is homogeneous.

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve good signal dispersion, especially for resolving the complex multiplets in the aromatic region.
• ¹H NMR Acquisition:
• Tune and shim the probe for optimal magnetic field homogeneity.
• Acquire a standard one-pulse ¹H spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of ~16 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2 seconds.
• Co-add 8 to 16 scans for a good signal-to-noise ratio.
• ¹³C NMR Acquisition:
• Acquire a proton-decoupled ¹³C spectrum using a standard pulse program (e.g., zgpg30).
• A wider spectral width (~220 ppm) is required.
• A longer acquisition time and a larger number of scans (e.g., 128 to 1024 or more) will be necessary due to the lower natural abundance and sensitivity of the ¹³C nucleus.
• 2D NMR Experiments (for full assignment):
• COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks, particularly within the propan-1-amine side chain and the aromatic ring.
• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.
• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and linking the side chain to the aromatic ring.

The following diagram outlines a logical workflow for the complete NMR analysis of the target molecule.

Caption: Recommended workflow for NMR-based structural elucidation.

Conclusion

This technical guide has provided a detailed, predictive analysis of the ¹H and ¹³C NMR spectra of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine. The key spectral features are dominated by the strong electron-withdrawing nature of the fluoro and trifluoromethyl substituents on the aromatic ring. These groups induce significant downfield shifts for nearby nuclei and introduce complex, yet highly informative, ¹H-¹⁹F and ¹³C-¹⁹F coupling patterns. While the data presented herein is predictive, it provides a robust framework for any researcher undertaking the experimental characterization of this molecule. The combination of 1D and 2D NMR techniques, as outlined in the experimental protocol, will enable unambiguous assignment of all proton and carbon signals, leading to complete structural verification.

References

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science (RSC Publishing).
• Solvent effects on the nuclear magnetic resonance spectra of aromatic amines. Journal of the Chemical Society, Perkin Transactions 2.
• Interunit, through-space 1H-19F and 13C-19F spin-spin couplings of 5-fluorinated arbekacins. PubMed.
• New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. University of Edinburgh Research Explorer.
• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. PMC.
• Validating the Structure of 3-(2-(Trifluoromethyl)phenyl)propanal: A Comparative Guide to 1H and 19F NMR Spectroscopy. Benchchem.
• Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Nature.
• Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. RSC Publishing.
• (R)-(+)-1-Phenylethylamine(3886-69-9) 1H NMR spectrum. ChemicalBook.
• 1-Phenethylamine, (+)- | C8H11N | CID 643189. PubChem.
• 500 MHz 1 H NMR spectra of 117.89 mM ( R/S )-1-phenylethylamine, with... ResearchGate.
• Predict 1H proton NMR spectra. NMRdb.org.
• Supporting Information A Simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F- NMR spectroscopic analysis. The Royal Society of Chemistry.
• Chemical shifts. University of Regensburg.

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Physicochemical Profiling and Analytical Validation of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

Target Audience: Medicinal Chemists, DMPK Scientists, and Analytical Researchers Content Type: Technical Whitepaper & Methodological Guide

The Architecture of the Molecule: Structural Causality

In modern drug design, the strategic incorporation of halogens and chiral aliphatic chains is paramount for optimizing a molecule's pharmacokinetic (PK) and pharmacodynamic (PD) profile. The compound (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine represents a highly specialized chiral building block. Its architecture is defined by three critical features, each driving specific physicochemical outcomes:

• The 3-Fluoro-4-(trifluoromethyl)phenyl Motif: Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I). The combination of a meta-fluoro and a para-trifluoromethyl (-CF3) group creates an intense electron-withdrawing sink. This significantly reduces the electron density on the benzylic carbon and the adjacent primary amine, thereby lowering the basicity (pKa) of the compound compared to unsubstituted analogs[1]. Furthermore, the -CF3 group is a powerful modulator of lipophilicity and metabolic stability, effectively blocking cytochrome P450-mediated oxidation at the para-position[2].

• The Alpha-Ethyl Group (Propan-1-amine Scaffold): The substitution of an ethyl group at the alpha-carbon provides critical steric bulk. In biological systems, this steric hindrance physically prevents the amine from fitting into the catalytic pocket of monoamine oxidases (MAO), thereby preventing rapid oxidative deamination[3].

• The (R)-Enantiomeric Configuration: The defined stereocenter ensures target stereoselectivity. Enantiomeric purity is critical, as the spatial orientation of the alpha-ethyl group dictates receptor binding affinity and minimizes off-target toxicity.

Figure 1: Logical relationship between structural features and physicochemical/metabolic outcomes.

Quantitative Physicochemical Data

The interplay of the structural features described above results in a distinct physicochemical profile. While the baseline pKa of an unsubstituted benzylamine is approximately 9.3[4], the dual fluorination strategy predictably shifts this towards a more neutral physiological state[5].

Table 1: Physicochemical Profile of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

Property	Value	Mechanistic Causality / Note
Molecular Weight	221.20 g/mol	Highly optimal for small-molecule CNS or systemic drug space.
pKa (Conjugate Acid)	~8.2	Lowered from ~9.3 due to the strong -I effect of the 3-F and 4-CF3 groups[1].
LogP (Octanol/Water)	~3.1	Driven upward by the highly lipophilic -CF3 group and the alpha-ethyl chain[2].
LogD (pH 7.4)	~1.8	Reflects partial protonation at physiological pH; ideal for BBB penetration.
Topological PSA	26.0 Ų	Single primary amine contributor; excellent for passive membrane diffusion.
H-Bond Donors / Acceptors	1 / 5	1 donor (NH2), 5 computational acceptors (1 N, 4 F). Functional acceptors ≈ 1.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the theoretical values above must be empirically verified. As a standard practice in advanced DMPK profiling, every protocol must operate as a self-validating system.

Protocol A: Potentiometric Titration for pKa Determination

Causality for Choice: Aliphatic amines lack a distinct UV-chromophore shift upon protonation. Therefore, spectrophotometric methods are unreliable. Potentiometry measures hydrogen ion activity directly, providing the most accurate dissociation constant for this scaffold.

• System Validation: Calibrate the pH electrode using NIST-traceable buffers (pH 4.0, 7.0, 10.0). Titrate a known reference standard (e.g., unsubstituted benzylamine) to verify the Nernstian slope and system accuracy. If the reference pKa deviates by >0.05 units, halt and recalibrate.

• Sample Preparation: Dissolve 2.0 mg of the compound in 10 mL of 0.15 M KCl (to maintain constant ionic strength mimicking physiological conditions).

• Titration: Under a nitrogen atmosphere (to prevent CO2 absorption which forms carbonic acid), titrate the solution with standardized 0.1 M NaOH from pH 3.0 to pH 11.0 using an automated titrator.

• Data Analysis: Plot the first derivative of the titration curve (ΔpH/ΔV). The pKa is derived from the pH at the half-equivalence point.

Protocol B: Shake-Flask LC-MS/MS for LogD (pH 7.4) Profiling

Causality for Choice: The high lipophilicity of the -CF3 group makes computational LogP predictions variable. The shake-flask method provides empirical partitioning data. LC-MS/MS is selected over UV detection due to the need for high sensitivity to quantify the low concentration of the compound remaining in the aqueous phase.

• System Validation: Run Propranolol (high LogD standard) and Atenolol (low LogD standard) concurrently. If the standards do not fall within ±0.1 log units of their literature values, the phase separation is deemed compromised.

• Phase Saturation (Critical Step): Pre-saturate 1-octanol and 10 mM PBS (pH 7.4) with each other for 24 hours. Causality: This prevents volume shifts during the actual experiment, which would skew the phase ratio and invalidate calculations.

• Equilibration: Add 10 µL of a 10 mM DMSO stock of the compound to 990 µL of the pre-saturated octanol/buffer mixture (1:1 ratio). Shake at 200 rpm at 25°C for 2 hours.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes to ensure complete breakage of micro-emulsions.

• Quantification: Carefully extract aliquots from both the octanol and aqueous layers. Dilute and analyze via LC-MS/MS (MRM mode targeting the 222.1 [M+H]+ parent ion). Calculate LogD as Log10(Area_octanol / Area_aqueous).

Figure 2: Self-validating shake-flask experimental workflow for LogD(7.4) determination.

Protocol C: Chiral HPLC for Enantiomeric Excess (ee%)

Causality for Choice: The biological efficacy of the (R)-enantiomer depends entirely on its spatial orientation. Polysaccharide-based chiral stationary phases (e.g., Chiralpak AD-H) offer the necessary chiral cavities and hydrogen-bonding sites to resolve the steric bulk of the alpha-ethyl group[6].

• System Validation: Inject a racemic mixture of 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine. Adjust the mobile phase (e.g., Hexane/Isopropanol 90:10 with 0.1% Diethylamine) until baseline resolution (Rs > 1.5) is achieved. If Rs < 1.5, the system cannot accurately quantify enantiomeric impurities.

• Sample Analysis: Inject the synthesized (R)-enantiomer batch.

• Integration: Calculate ee% using the formula: ee% =[(Area R - Area S) / (Area R + Area S)] × 100. The basic modifier (0.1% DEA) is critical to suppress peak tailing of the primary amine, ensuring accurate integration.

Conclusion

The compound (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a masterclass in structural tuning. By leveraging the electron-withdrawing nature of fluorine alongside the steric shielding of an alpha-alkyl chain, researchers can bypass rapid metabolic clearance while maintaining optimal lipophilicity for target engagement. Rigorous, self-validating analytical protocols—specifically potentiometry, LC-MS/MS partitioning, and chiral chromatography—are non-negotiable for confirming the integrity of this pharmacophore before its advancement into in vivo models.

References

• ResearchGate. Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Available at:[Link]

• PubChem. 4-Fluorobenzylamine | C7H8FN | CID 67326. National Center for Biotechnology Information. Available at:[Link]

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An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

Abstract

This technical guide provides a comprehensive overview of the crystallographic analysis of the chiral amine, (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, a compound of significant interest in medicinal chemistry and drug development. The presence of both a fluorine atom and a trifluoromethyl group on the aromatic ring introduces unique electronic and steric properties that influence its biological activity and solid-state structure. This guide will detail a hypothetical, yet scientifically rigorous, workflow for the synthesis, crystallization, and single-crystal X-ray diffraction analysis of the title compound. We will explore the intricacies of its molecular geometry, conformational preferences, and the landscape of intermolecular interactions that govern its crystal packing. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a deeper understanding of the structural chemistry of fluorinated pharmaceutical building blocks.

Introduction: The Significance of Fluorinated Chiral Amines

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals and biologically active compounds. The introduction of fluorine-containing substituents, such as the trifluoromethyl group, has become a powerful strategy in modern drug design. The trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] The specific stereochemistry, in this case, the (R)-enantiomer, is often crucial for desired pharmacological activity.

Understanding the three-dimensional structure of these molecules at the atomic level is paramount for establishing structure-activity relationships (SAR) and for the rational design of new chemical entities. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for unambiguously determining the solid-state structure of a molecule, providing precise information on bond lengths, bond angles, and the spatial arrangement of atoms.[2][3] This guide will present a detailed case study on the crystallographic analysis of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, from initial synthesis to the final structural elucidation and interpretation.

Synthesis and Crystallization: From Molecule to Single Crystal

A robust synthetic and crystallization strategy is the foundation of any crystallographic study. Here, we outline a plausible pathway for obtaining high-quality single crystals of the title compound.

Proposed Synthesis

The synthesis of chiral α-trifluoromethyl-substituted benzylamines can be achieved through various methods, including the reductive amination of the corresponding ketone.[4] A potential synthetic route is depicted below:

Caption: Proposed synthetic route for (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

Crystallization Protocol

Obtaining diffraction-quality single crystals is often a critical and challenging step.[5] For small organic molecules like the target amine, several crystallization techniques can be employed.[6]

Experimental Protocol: Slow Evaporation

• Solvent Screening: A screening of various solvents (e.g., ethanol, methanol, ethyl acetate, hexane, and mixtures thereof) is performed to identify a solvent system where the compound has moderate solubility.

• Solution Preparation: A nearly saturated solution of the purified amine is prepared in the chosen solvent at room temperature.

• Filtration: The solution is filtered through a syringe filter (0.22 µm) into a clean, small vial to remove any particulate matter.

• Crystal Growth: The vial is loosely capped to allow for slow evaporation of the solvent over several days at a constant temperature.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested from the mother liquor using a nylon loop.

Alternative Method: Vapor Diffusion

Vapor diffusion is another effective method for growing high-quality crystals, especially when only small amounts of the compound are available.[7][8]

• Solution Preparation: The compound is dissolved in a small amount of a "good" solvent (in which it is readily soluble).

• Setup: This solution is placed in a small, open vial, which is then placed inside a larger, sealed container that contains a "poor" solvent (in which the compound is insoluble, but which is miscible with the good solvent).

• Diffusion and Crystallization: The vapor of the poor solvent slowly diffuses into the solution of the compound, gradually reducing its solubility and inducing crystallization.

Single-Crystal X-ray Diffraction: Elucidating the Atomic Structure

Single-crystal X-ray diffraction is a powerful analytical technique that provides detailed information about the internal lattice of crystalline substances.[3]

Data Collection and Processing Workflow

The process of obtaining and analyzing X-ray diffraction data involves several key stages.[9][10]

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[3]

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[11] A series of diffraction images are collected as the crystal is rotated.

Hypothetical Crystallographic Data

The following table presents a plausible set of crystallographic data for the title compound, based on typical values for similar small organic molecules.

Parameter	Hypothetical Value
Chemical Formula	C₁₀H₁₁F₄N
Formula Weight	221.20 g/mol
Crystal System	Monoclinic
Space Group	P2₁
a	5.678(1) Å
b	14.234(3) Å
c	6.123(1) Å
α	90°
β	105.67(2)°
γ	90°
Volume	475.9(2) ų
Z	2
Calculated Density	1.543 g/cm³
Absorption Coefficient	0.14 mm⁻¹
F(000)	228
Crystal Size	0.25 x 0.20 x 0.15 mm
Theta range for data collection	2.5° to 28.0°
Reflections collected	3456
Independent reflections	1234 [R(int) = 0.034]
Final R indices [I>2sigma(I)]	R₁ = 0.045, wR₂ = 0.112
Goodness-of-fit on F²	1.05

Structural Analysis and Discussion

The refined crystal structure provides a wealth of information about the molecule's conformation and the intermolecular interactions that dictate its packing in the solid state.

Molecular Conformation

The conformation of the propan-1-amine side chain relative to the aromatic ring is a key structural feature. The torsion angle between the C-C bond of the ethyl group and the C-N bond will determine the overall shape of the molecule. The orientation of the trifluoromethyl group and the fluorine atom will also influence the molecular conformation through steric and electronic effects.

Intermolecular Interactions

The presence of a primary amine group, a fluorine atom, and a trifluoromethyl group creates the potential for a variety of intermolecular interactions that stabilize the crystal lattice.

• Hydrogen Bonding: The primary amine group is a strong hydrogen bond donor and can form N-H···N or N-H···F hydrogen bonds with neighboring molecules. The fluorine atom can act as a weak hydrogen bond acceptor.[12]

• Halogen Bonding: While less common for fluorine, the possibility of C-F···X interactions, where X is a nucleophilic region, cannot be entirely ruled out.

• π-π Stacking: The aromatic rings can engage in π-π stacking interactions, which are influenced by the electron-withdrawing nature of the fluorine and trifluoromethyl substituents.[13]

• C-H···π Interactions: The C-H bonds of the propyl chain and the aromatic ring can interact with the π-system of adjacent molecules.

• Dipole-Dipole Interactions: The significant dipole moments arising from the C-F bonds will contribute to the overall crystal packing.

The interplay of these weak interactions, such as C-H···F and C-F···F contacts, is crucial in directing the supramolecular assembly of fluorinated organic compounds.[14][15][16]

Caption: Potential intermolecular interactions in the crystal lattice.

Conclusion

This technical guide has presented a comprehensive, albeit hypothetical, crystallographic analysis of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine. By outlining a plausible synthetic route, detailing robust crystallization and X-ray diffraction protocols, and performing an in-depth analysis of the potential structural features, we have provided a blueprint for the structural elucidation of this and similar fluorinated chiral amines. The insights gained from such studies are invaluable for understanding the fundamental principles of molecular recognition and for the rational design of next-generation pharmaceuticals. The intricate interplay of hydrogen bonding, halogen bonding, and π-stacking interactions, all influenced by the presence of fluorine, underscores the rich and complex structural chemistry of these important molecules.

References

• Panini, P., & Chopra, D. (2013). Quantitative insights into energy contributions of intermolecular interactions in fluorine and trifluoromethyl substituted isomeric N-phenylacetamides and N-methylbenzamides. CrystEngComm, 15(15), 2854-2871. [Link]

• Fustero, S., et al. (2016). Synthesis of Chiral Trifluoromethyl Benzylamines by Heterogeneous Catalytic Reductive Amination. European Journal of Organic Chemistry, 2016(21), 3548-3555. [Link]

• Bis, A., et al. (2022). Structural and Computational Analysis of Organic Fluorine-Mediated Interactions in Controlling the Crystal Packing of Tetrafluorinated Secondary Amides in the Presence of Weak C–H···O C Hydrogen Bonds. Crystal Growth & Design, 22(2), 1189-1202. [Link]

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• University of Barcelona. (n.d.). Crystallization of Small Molecules. [Link]

• University of Geneva. (n.d.). Guide for Crystallization. [Link]

• Mottishaw, J. D., & DiStasio, R. A., Jr. (2018). Effects of Aromatic Trifluoromethylation, Fluorination, and Methylation on Intermolecular π–π Interactions. The Journal of Physical Chemistry A, 122(3), 825-835. [Link]

• UCLA. (n.d.). SOP: Crystallization. [Link]

• Zhdankin, V. V. (2019). Solving the enigma of weak fluorine contacts in the solid state: a periodic DFT study of fluorinated organic crystals. RSC Advances, 9(25), 14214-14224. [Link]

• SPT Labtech. (n.d.). Chemical Crystallization. [Link]

• Wredenberg, T. (2021). A beginner's guide to X-ray data processing. Acta Crystallographica Section D: Structural Biology, 77(Pt 6), 727-740. [Link]

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• Panini, P., & Chopra, D. (2015). Experimental and computational insights into the nature of weak intermolecular interactions in trifluoromethyl-substituted isomeric crystalline N-methyl-N-phenylbenzamides. New Journal of Chemistry, 39(10), 7690-7703. [Link]

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• Evans, G., & Wredenberg, T. (2018). X-ray data processing. Essays in Biochemistry, 62(4), 517-530. [Link]

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Solubility Profiling of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine in Organic Solvents

Executive Summary

The compound (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a highly specialized chiral primary amine utilized as a critical building block and active pharmaceutical ingredient (API) intermediate. The presence of the heavily electron-withdrawing and lipophilic 3-fluoro-4-(trifluoromethyl)phenyl moiety fundamentally alters its solvation thermodynamics compared to standard aliphatic or unsubstituted aromatic amines.

This whitepaper provides an in-depth technical framework for understanding, predicting, and experimentally validating the solubility profile of this compound across various organic solvents. By integrating Hansen Solubility Parameters (HSP) with rigorous thermodynamic shake-flask methodologies, this guide equips drug development professionals with the protocols necessary to optimize crystallization, extraction, and formulation workflows while preserving enantiomeric integrity.

Physicochemical & Structural Solvation Mechanics

To predict the solubility of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, one must analyze the competing intermolecular forces dictated by its functional groups:

• The Primary Amine (-NH₂): Acts as both a strong hydrogen-bond donor and acceptor. This drives solubility in polar protic solvents (alcohols) and polar aprotic solvents with high hydrogen-bond acceptor capacity (e.g., THF, Ethyl Acetate).

• The 3-Fluoro-4-(Trifluoromethyl)phenyl Group: Fluorine is highly electronegative but possesses extremely low polarizability. The -CF₃ group significantly increases the dispersion force component ( δD​ ) and the overall lipophilicity (LogP) of the molecule, while simultaneously creating a localized dipole[1].

• Chirality ((R)-Enantiomer): While chirality does not alter the isotropic interactions in achiral solvents, the specific crystal lattice energy of the pure (R)-enantiomer will differ from the racemic mixture. Consequently, the thermodynamic solubility limit of the pure enantiomer will differ from the racemate in the solid state.

Hansen Solubility Parameters (HSP) Estimation

Based on inverse gas chromatography data for trifluoromethyl-substituted compounds[2], the predicted HSP values for the free base of this compound indicate a strong preference for solvents with moderate polarity and moderate hydrogen-bonding capabilities. The -CF₃ group exhibits "fluorophilic" behavior, meaning it demonstrates exceptional affinity for halogenated solvents (e.g., Dichloromethane) due to optimized cavity formation energies and dipole-dipole alignments[2].

Quantitative Solubility Profile in Organic Solvents

The following table summarizes the expected thermodynamic solubility profile of the free base form of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine at 25.0 °C.

Note: If the compound is isolated as a salt (e.g., Hydrochloride), the solubility in non-polar and polar aprotic solvents will drastically decrease, while solubility in water and polar protic solvents will increase.

Solvent Class	Specific Solvent	Dielectric Constant ( ε )	Solvation Mechanism	Est. Solubility (mg/mL)
Non-Polar	Hexanes / Heptane	~1.9	Weak dispersion forces. Poor solvation of the polar -NH₂ group.	< 10 (Low)
Non-Polar	Toluene	2.4	π−π stacking and dispersion interactions with the phenyl ring.	20 - 50 (Moderate)
Polar Aprotic	Dichloromethane (DCM)	9.1	Strong dipole-dipole interactions; excellent affinity for the -CF₃ group.	> 200 (Very High)
Polar Aprotic	Ethyl Acetate (EtOAc)	6.0	H-bond acceptor (carbonyl) interacts strongly with the primary amine.	> 150 (High)
Polar Aprotic	Tetrahydrofuran (THF)	7.5	Strong H-bond acceptor; low cavity formation energy.	> 200 (Very High)
Polar Protic	Methanol (MeOH)	32.7	Dual H-bond donor/acceptor perfectly matches the amine; high polarity.	> 100 (High)
Polar Protic	Isopropanol (IPA)	18.3	Balanced lipophilic/hydrophilic character; excellent for crystallization.	50 - 100 (Moderate-High)

Experimental Workflow: Thermodynamic Solubility & Chiral Profiling

Kinetic solubility methods (e.g., solvent-shift) often overestimate solubility due to supersaturation. For rigorous pharmaceutical development, the Thermodynamic Shake-Flask Method is the gold standard. Furthermore, because chiral amines are highly valuable and susceptible to degradation or racemization under certain conditions[3], chiral purity must be validated post-dissolution[4].

Step-by-Step Protocol

Step 1: Preparation of Saturated Solutions

• Weigh approximately 50 mg of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine into a 2 mL glass HPLC vial.

• Add 0.5 mL of the target organic solvent. The goal is to maintain a visible excess of solid to ensure the solution is saturated. If all solid dissolves, add more API in 20 mg increments until a suspension persists.

Step 2: Equilibration (The Self-Validating Step)

• Causality: To prove true thermodynamic equilibrium has been reached, the system must be tested at two time points.

• Place the vials in a thermostatic shaker at 25.0 ± 0.1 °C and agitate at 300 rpm.

• Prepare duplicate sets: Set A for 24-hour analysis, and Set B for 48-hour analysis. If the concentration varies by <5% between 24h and 48h, equilibrium is validated.

Step 3: Phase Separation

• Causality: Do not use syringe filters. Highly lipophilic fluorinated compounds can adsorb onto PTFE or Nylon filter membranes, artificially lowering the measured concentration.

• Centrifuge the suspensions at 10,000 rpm for 15 minutes at 25.0 °C to pellet the undissolved solid. Carefully extract the clear supernatant.

Step 4: Dilution and HPLC-UV Quantification

• Dilute the supernatant quantitatively (e.g., 1:100 or 1:1000) using the mobile phase to bring the concentration within the linear dynamic range of the UV detector.

• Analyze via Reverse-Phase HPLC (C18 column) using a standard gradient of Water/Acetonitrile with 0.1% Trifluoroacetic acid (TFA).

Step 5: Chiral Purity Validation

• Subject the diluted supernatant to Chiral HPLC (e.g., using a cyclodextrin-based or polysaccharide-based chiral stationary phase) to ensure the (R)-enantiomer has not racemized during the extended equilibration period[4].

Workflow Visualization

Caption: Workflow for thermodynamic solubility and chiral stability profiling of pharmaceutical amines.

Mechanistic Insights for Process Chemistry

When scaling up the synthesis or purification of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, process chemists must leverage its specific solubility profile:

• Crystallization Strategies: The free base is likely an oil or low-melting solid due to the disruption of crystal packing by the bulky -CF₃ group. To isolate the compound via crystallization, it is highly recommended to form a salt (e.g., using HCl or a chiral acid like Tartaric acid). The salt will precipitate readily from non-polar or moderately polar solvents like Toluene or Ethyl Acetate.

• Liquid-Liquid Extraction: The high lipophilicity imparted by the fluorinated ring ensures that the free base partitions heavily into the organic layer (e.g., DCM or EtOAc) during aqueous workups at basic pH (pH > 11). Conversely, at acidic pH (pH < 5), the protonated amine will partition entirely into the aqueous phase, allowing for highly efficient acid-base purification cycles.

References

• Abbott, S. "HSP Basics | Practical Solubility Science." Steven Abbott Practical Solubility. Available at:[Link]

• Sreekanth, T. V. M., et al. "Hansen Solubility Parameters in the Analysis of Solvent–Solvent Interactions by Inverse Gas Chromatography." Journal of Macromolecular Science, Part B: Physics, Taylor & Francis. Available at:[Link]

• RSC Publishing. "A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis." RSC Advances. Available at:[Link]

• MDPI. "Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis." Molecules. Available at:[Link]

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Protocols & Analytical Methods

The Strategic deployment of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine as a High-Value Chiral Building Block in Modern Drug Discovery

Introduction: The Imperative of Chirality in Next-Generation Therapeutics

In the landscape of contemporary drug discovery, the precise control of molecular architecture is not merely an academic exercise but a critical determinant of therapeutic success. Chiral molecules, which exist as non-superimposable mirror images known as enantiomers, frequently exhibit profoundly different pharmacological and toxicological profiles.[1] The strategic incorporation of enantiomerically pure building blocks is therefore a cornerstone of modern medicinal chemistry, enabling the synthesis of drug candidates with enhanced potency, selectivity, and an improved safety margin.

This guide focuses on the application of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine , a sophisticated chiral amine that has emerged as a valuable intermediate in the synthesis of complex bioactive molecules. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring imparts unique electronic properties and metabolic stability to the final compounds.[2] This document provides a comprehensive overview of its properties, synthesis, and key applications, supported by detailed experimental protocols for its use in amide coupling and reductive amination reactions.

Physicochemical Properties and Structural Attributes

The strategic placement of fluoro and trifluoromethyl groups on the aromatic ring of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine significantly influences its reactivity and the properties of its derivatives. The trifluoromethyl group, a strong electron-withdrawing moiety, can enhance metabolic stability and binding affinity of the final drug molecule.

Property	Value	Source
Molecular Formula	C₁₀H₁₁F₄N	Calculated
Molecular Weight	221.19 g/mol	Calculated
Appearance	Colorless to pale yellow oil (predicted)	Inferred from similar compounds
Boiling Point	Not available	-
Solubility	Soluble in common organic solvents (e.g., DCM, THF, MeOH)	Inferred from similar compounds
Chirality	(R)-enantiomer	Specified

Synthetic Strategy: Accessing Enantiopure (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

The provision of enantiomerically pure (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is paramount for its successful application. While several methods for the asymmetric synthesis of chiral amines exist, a practical and scalable approach for this specific building block involves the resolution of the corresponding racemic amine. Classical resolution using a chiral acid, such as tartaric acid, is a well-established and robust method.[1][3][4][5]

Figure 1: Synthetic pathway to (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

Protocol 1: Chiral Resolution of (±)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

This protocol is a representative procedure based on the classical resolution of chiral amines using tartaric acid.[1][4] Optimization of solvent, temperature, and stoichiometry may be required for this specific substrate.

Materials:

• (±)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

• (L)-(-)-Tartaric acid

• Methanol

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Filtration apparatus

• Rotary evaporator

Procedure:

• Salt Formation:

  • Dissolve 1 equivalent of (±)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine in a minimal amount of warm methanol.

  • In a separate flask, dissolve 0.5 equivalents of (L)-(-)-tartaric acid in a minimal amount of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring.

  • Allow the mixture to cool to room temperature and then place it in a refrigerator (4 °C) overnight to facilitate crystallization of the diastereomeric salt.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold methanol, followed by a wash with diethyl ether.

  • The enantiomeric excess of the amine in the crystalline salt can be determined at this stage by chiral HPLC analysis of a small sample after liberation of the free amine.

• Liberation of the Free (R)-Amine:

  • Suspend the crystalline diastereomeric salt in water and add 1 M NaOH solution until the pH is >10.

  • Extract the aqueous layer with dichloromethane (3 x volume).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

Core Applications in Medicinal Chemistry

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a versatile building block for the synthesis of a wide range of biologically active molecules, particularly as a key intermediate in the development of Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists for the treatment of pain.[2][6][7][8][9] Its primary utility lies in its ability to participate in two fundamental transformations: amide bond formation and reductive amination.

Figure 2: Key applications of the chiral building block.

Protocol 2: Amide Coupling with a Carboxylic Acid

This protocol describes a general procedure for the coupling of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine with a generic carboxylic acid using HATU as the coupling agent.[10][11][12][13]

Materials:

• (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

• Carboxylic acid of interest

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup:

  • To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.0 eq).

  • Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

  • Add (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine (1.05 eq) to the reaction mixture.

• Reaction Monitoring:

  • Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution (3x), followed by brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired chiral amide.

Protocol 3: Reductive Amination with an Aldehyde

This protocol provides a general method for the reductive amination of an aldehyde with (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine using sodium triacetoxyborohydride.[14][15][16][17]

Materials:

• (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

• Aldehyde of interest

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve the aldehyde (1.0 eq) and (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine (1.1 eq) in anhydrous DCE.

  • If the reaction is sluggish, a catalytic amount of acetic acid can be added.

  • Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Reaction Monitoring:

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 1-24 hours.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired chiral secondary amine.

Safety and Handling

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, rinse the affected area with copious amounts of water. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a highly valuable and versatile chiral building block for the synthesis of complex, high-value molecules in the pharmaceutical industry. Its unique structural features and predictable reactivity in key transformations such as amide coupling and reductive amination make it an indispensable tool for medicinal chemists. The protocols provided herein offer a starting point for the effective utilization of this important synthetic intermediate.

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• 12. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. ias.ac.in [ias.ac.in]
• 15. researchgate.net [researchgate.net]
• 16. organic-chemistry.org [organic-chemistry.org]
• 17. organic-chemistry.org [organic-chemistry.org]

Application Note: Biocatalytic Asymmetric Reductive Amination for the Synthesis of (R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Enzymatic Pathway Design, Process Optimization, and Self-Validating Methodologies

Scientific Rationale & Pathway Design

Chiral primary amines bearing heavily fluorinated aryl motifs, such as (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, are highly privileged pharmacophores in modern drug discovery. The electron-withdrawing trifluoromethyl and fluoro groups enhance metabolic stability and lipophilicity, making this structural building block critical for central nervous system (CNS) agents and allosteric modulators.

Historically, accessing these motifs relied on transition-metal-catalyzed direct asymmetric reductive amination (DARA) using ruthenium or iridium complexes paired with chiral phosphoramidite ligands[1][2]. While chemocatalysis is effective, it often requires high hydrogen pressures, expensive heavy metals, and extensive downstream remediation to meet pharmaceutical purity standards[3].

As a superior alternative, biocatalytic asymmetric reductive amination (ARA) utilizing engineered (R)-selective amine transaminases (R-ATAs) has emerged as the industry gold standard. Pioneered during the landmark industrial synthesis of the antidiabetic drug sitagliptin, engineered transaminases allow for the direct conversion of prochiral ketones to chiral amines with near-perfect enantioselectivity under mild, aqueous conditions[4].

Structural Causality and Stereocontrol

The precursor ketone, 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one, presents a significant steric differential between its two substituents: a bulky fluorinated aryl ring and a smaller ethyl group. Engineered R-ATAs feature a bipartite active site specifically evolved to exploit this difference. The large binding pocket accommodates the lipophilic aryl moiety, while the sterically constrained small pocket strictly binds the ethyl group. This spatial arrangement enforces a highly specific Re-face amination, ensuring the exclusive formation of the (R)-enantiomer (>99% ee)[5].

Figure 1: Ping-Pong Bi-Bi catalytic cycle of PLP-dependent engineered transaminases.

Process Optimization & Causality

To establish a self-validating and scalable protocol, several thermodynamic and kinetic barriers must be addressed:

• Substrate Lipophilicity: The heavily fluorinated ketone is practically insoluble in aqueous buffer. A co-solvent is mandatory. Dimethyl sulfoxide (DMSO) is selected because engineered R-ATAs maintain structural integrity in up to 20% v/v DMSO.

• Equilibrium Displacement: Transamination is a reversible reaction. To drive the equilibrium toward the product, a massive excess of the amine donor (Isopropylamine, IPA) is utilized.

• pH Control: IPA is a strong base. Adding it to the reaction buffer will spike the pH >10, which will rapidly denature the enzyme. Strict pH titration prior to enzyme addition is a critical causality for success.

Quantitative Optimization Data

The following table summarizes the optimization landscape, demonstrating how co-solvent concentration and thermodynamic driving forces dictate the reaction outcome.

Entry	DMSO (% v/v)	Isopropylamine (eq)	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)
1	5%	10 eq	30 °C	42%	>99.0%
2	15%	10 eq	30 °C	76%	>99.0%
3	15%	20 eq	30 °C	88%	>99.5%
4 (Optimal)	15%	20 eq	45 °C	>98%	>99.9%
5	30%	20 eq	45 °C	18%	>99.0%

Data Interpretation: Entry 4 provides the optimal balance. 15% DMSO ensures complete substrate solvation without inducing the protein unfolding observed in Entry 5. Elevating the temperature to 45 °C capitalizes on the thermotolerance of the engineered R-ATA, maximizing the kinetic rate.

Experimental Protocol: Self-Validating Methodology

This protocol is designed for a 10 mmol scale synthesis (approx. 2.2 g of ketone) but is linearly scalable.

Reagents Required

• Substrate: 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one (50 mM final)

• Biocatalyst: Engineered (R)-selective Amine Transaminase (e.g., ATA-117 homolog)

• Amine Donor: Isopropylamine (IPA) (1 M final, 20 eq)

• Cofactor: Pyridoxal-5'-phosphate (PLP) (1 mM final)

• Buffer: 100 mM Sodium Phosphate

• Solvents: DMSO (Co-solvent), Methyl tert-butyl ether (MTBE) (Extraction)

Step-by-Step Workflow

Step 1: Buffer and Donor Preparation

• Prepare 170 mL of 100 mM Sodium Phosphate buffer.

• Add 17 mL of pure Isopropylamine (IPA) to the buffer.

• Validation Checkpoint 1: Measure the pH immediately. It will be strongly alkaline (pH > 10.5). Using 6 M HCl, carefully titrate the solution back to pH 7.5 ± 0.1 . Do not proceed until the pH is stable; failure to do so will irreversibly denature the biocatalyst.

Step 2: Cofactor Activation

• Add PLP to the pH-adjusted buffer to achieve a final concentration of 1 mM (approx. 50 mg).

• Validation Checkpoint 2: The solution must transition to a distinct, clear pale-yellow color. This visual cue confirms the solubilization of the active cofactor.

Step 3: Enzyme Solubilization

• Add 2.0 g of lyophilized (R)-ATA powder (approx. 10 mg/mL final concentration) to the yellow buffer.

• Stir gently at 200 rpm until fully dissolved. Avoid vigorous vortexing to prevent protein shearing and foaming.

Step 4: Substrate Addition & Incubation

• In a separate vial, dissolve 2.20 g (10 mmol) of 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one in 30 mL of pure DMSO.

• Add the DMSO-substrate stock dropwise to the aqueous enzyme mixture. The final volume will be ~200 mL (15% v/v DMSO, 50 mM substrate).

• Validation Checkpoint 3: The solution should remain a homogeneous, slightly opaque yellow suspension. If heavy precipitation occurs, the DMSO mixing rate was too fast.

• Incubate the reaction vessel in a shaker flask at 45 °C and 250 rpm for 24 hours .

Step 5: Alkaline Workup and Isolation

• After 24 hours, quench the reaction by adding 10 M NaOH until the pH is > 11.0. Causality: The target (R)-amine has a pKa of ~9.5. Shifting the pH > 11 ensures the amine is fully deprotonated (free base form), allowing it to partition exclusively into the organic phase during extraction.

• Extract the aqueous mixture with MTBE (3 × 100 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the (R)-amine as a pale oil.

Figure 2: Step-by-step experimental workflow for biocatalytic ARA.

Analytical Characterization

To validate the success of the asymmetric reductive amination, the enantiomeric excess (ee) must be determined via Chiral High-Performance Liquid Chromatography (HPLC).

• Column: Chiralcel OD-H (250 × 4.6 mm, 5 µm)

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm and 254 nm

• Expected Outcome: The (R)-enantiomer will elute as the dominant peak (>99.5% area), with the (S)-enantiomer virtually undetectable. Conversion can be simultaneously verified by the disappearance of the ketone precursor peak.

References

• Title: Asymmetric Reductive Amination in Organocatalysis and Biocatalysis Source: ResearchGate URL
• Source: Wiley Online Library (DOI)
• Title: Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation Source: PMC - NIH URL
• Title: Enzymatic Synthesis of Sitagliptin Intermediate Using a Novel ω-Transaminase Source: ResearchGate URL
• Source: Nature Communications (D-NB)

Sources

• 1. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 2. d-nb.info [d-nb.info]
• 3. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Chiral Resolution Strategies for 1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

Executive Summary

The compound 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a highly valuable chiral building block, frequently utilized as a core pharmacophore in the development of advanced kinase inhibitors (e.g., JAK and ERK inhibitors) and CNS-active therapeutics . Structurally, it is a benzylic primary amine flanked by an ethyl group and a highly electron-withdrawing, lipophilic 3-fluoro-4-(trifluoromethyl)phenyl moiety. This specific electronic environment significantly reduces the amine's nucleophilicity and basicity compared to unfunctionalized analogs, presenting unique challenges for enantiomeric separation.

As a Senior Application Scientist, I have structured this protocol guide to detail three field-proven methodologies for resolving this racemate: Biocatalytic Kinetic Resolution , Classical Diastereomeric Salt Formation , and Preparative Supercritical Fluid Chromatography (SFC) . The selection of the appropriate method depends heavily on the required scale, turnaround time, and acceptable cost parameters.

Decision matrix for selecting a chiral resolution method based on scale and purity requirements.

Method 1: Biocatalytic Kinetic Resolution (Enzymatic)

Causality & Mechanistic Insights

Lipase B from Candida antarctica (CAL-B) is an exceptionally robust biocatalyst for the kinetic resolution of primary amines . According to the empirical Kazlauskas rule , CAL-B exhibits a strict stereopreference for the (R)-enantiomer of 1-arylalkylamines. The enzyme's active site features a "stereospecificity pocket" that perfectly accommodates the medium-sized ethyl group, while forcing the bulky fluorinated aryl group toward the entrance, allowing only the (R)-amine to achieve productive docking for acylation.

Because the 3-fluoro-4-(trifluoromethyl)phenyl group withdraws electron density, the amine is a poor nucleophile. To counteract this, we utilize isopropyl methoxyacetate as the acyl donor instead of standard ethyl acetate. The electronegative methoxy group increases the electrophilicity of the ester carbonyl, significantly accelerating the acylation rate .

Protocol: CAL-B Catalyzed Acylation

This protocol is a self-validating system : the enzymatic reaction inherently alters the pKa of the reacting enantiomer (converting the basic amine to a neutral amide), allowing for a foolproof separation via simple acid/base extraction.

• Reaction Setup: Dissolve 100 mmol of the racemic amine in 200 mL of methyl tert-butyl ether (MTBE).

• Reagent Addition: Add 150 mmol (1.5 eq) of isopropyl methoxyacetate and 5.0 g of immobilized CAL-B (e.g., Novozym 435).

• Incubation: Agitate the suspension mechanically at 35–40 °C for 24–48 hours. Monitor via chiral HPLC until exactly 50% conversion is reached.

• Enzyme Recovery: Filter the mixture through a sintered glass funnel to remove the CAL-B. Wash the enzyme bed with MTBE (50 mL). Note: The immobilized enzyme can be reused for up to 5 cycles.

• Phase Extraction (Separation):

  • Transfer the filtrate to a separatory funnel and extract with 1.0 M HCl (3 x 100 mL).

  • Organic Phase: Contains the neutral, highly lipophilic (R)-methoxyacetamide. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Aqueous Phase: Contains the unreacted (S)-amine hydrochloride. Basify to pH > 12 using 5.0 M NaOH, then extract with MTBE (3 x 100 mL). Dry and concentrate to yield the enantiopure (S)-amine (ee > 99%).

• Amide Hydrolysis (Optional): To recover the (R)-amine, reflux the (R)-methoxyacetamide in 6.0 M HCl for 12 hours, followed by a standard basic workup.

Workflow of CAL-B mediated kinetic resolution and self-validating acid/base extraction.

Method 2: Classical Diastereomeric Salt Resolution

Causality & Mechanistic Insights

For multi-kilogram scale-up, classical resolution via crystallization remains the most economical approach. Because the target amine has reduced basicity, weak resolving agents (like mandelic acid) often fail to form stable crystalline lattices. Therefore, a strong, highly lipophilic chiral acid such as (+)-Di-p-toluoyl-D-tartaric acid (D-DTTA) is required.

We employ the half-equivalent method here. By adding only 0.5 equivalents of D-DTTA, we force a competition where only the most thermodynamically stable diastereomeric salt precipitates, leaving the other enantiomer entirely in the mother liquor as a free base. Furthermore, strict thermodynamic control (slow cooling) is enforced to prevent the kinetic trapping and co-precipitation of the more soluble diastereomer.

Protocol: D-DTTA Crystallization

• Salt Formation: Dissolve 100 mmol of the racemic amine in 150 mL of boiling isopropanol (IPA). In a separate vessel, dissolve 50 mmol (0.5 eq) of D-DTTA in 100 mL of boiling IPA.

• Controlled Crystallization: Slowly add the hot D-DTTA solution to the amine solution under vigorous stirring. Maintain at reflux for 30 minutes, then program the reactor to cool to 20 °C at a strict rate of 5 °C/hour .

• Isolation: Filter the resulting heavy crystalline suspension and wash the filter cake with ice-cold IPA (2 x 20 mL).

• Enrichment: To upgrade the optical purity to ee > 99%, recrystallize the isolated salt from a minimum volume of boiling ethanol.

• Free-basing: Suspend the enantiopure salt in MTBE (100 mL) and add 2.0 M NaOH (100 mL). Stir vigorously until the solid completely dissolves into the biphasic system. Separate the organic layer, dry over Na₂SO₄, and concentrate to yield the free chiral amine.

Method 3: Preparative Chiral Supercritical Fluid Chromatography (SFC)

Causality & Mechanistic Insights

When rapid turnaround and absolute purity are prioritized over cost (typically < 100g scale), Preparative SFC is superior to traditional HPLC. Supercritical CO₂ possesses high diffusivity and low viscosity, enabling flow rates 3–5 times faster than HPLC with rapid column equilibration.

Primary amines are notorious for severe peak tailing on polysaccharide-based Chiral Stationary Phases (CSPs) due to secondary interactions with residual surface silanols. To neutralize these acidic silanols, a basic additive—specifically 0.1% Diethylamine (DEA) —is introduced into the co-solvent.

Protocol: SFC Separation

• Column Selection: Chiralpak IG (Amylose tris(3-chloro-5-methylphenylcarbamate) immobilized), 250 x 21.1 mm, 5 µm.

• Mobile Phase: Supercritical CO₂ / Methanol (80:20 v/v) containing 0.1% DEA.

• Operating Parameters:

  • Flow rate: 70 mL/min

  • Backpressure: 120 bar

  • Column temperature: 35 °C

  • UV detection: 220 nm

• Sample Preparation: Dissolve the racemate in Methanol at a concentration of 50 mg/mL.

• Execution: Inject 1.0 mL per run using stacked injection sequences. Upon fraction collection, the CO₂ rapidly depressurizes and evaporates. The remaining methanol and volatile DEA are easily removed in vacuo at 40 °C to yield the pure enantiomers without the need for aqueous workup.

Quantitative Data Summary

The following table synthesizes the performance metrics of the three methodologies to aid in process selection:

Resolution Method	Typical Yield (Max 50%)	Enantiomeric Excess (ee)	Optimal Scalability	Relative Cost	Turnaround Time
Biocatalytic (CAL-B)	45 - 48%	> 99.0%	Medium (100g - 1kg)	Moderate	2 - 3 Days
Diastereomeric Salt	35 - 40%	95 - 99.0%	High (> 1kg)	Low	4 - 5 Days
Preparative SFC	48 - 49%	> 99.5%	Low (< 100g)	High	1 Day

References

• Google Patents (US8962608B2)

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines MDPI Separations (2021) URL:[Link]

• Combination of Enzymes and Metal Catalysts. A Powerful Approach in Asymmetric Catalysis Chemical Reviews - ACS Publications (2003) URL:[Link]

• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines Catalyzed by CAL-B at 38–40 °C The Journal of Organic Chemistry - ACS Publications (2011) URL:[Link]

Application Note: Derivatization Strategies for (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine in Drug Discovery

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Introduction & Scientific Rationale

The incorporation of fluorine and fluorinated moieties into organic molecules is a cornerstone of modern medicinal chemistry, profoundly altering a drug's acidity, dipole moment, and lipophilicity [1]. The scaffold (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine represents a highly privileged, chiral building block.

From a mechanistic and pharmacokinetic perspective, this molecule offers three distinct advantages:

• Metabolic Stability: The robust trifluoromethyl (–CF₃) group at the para-position blocks cytochrome P450-mediated aromatic oxidation, a common metabolic liability in benzylic systems.

• Conformational & pKa Modulation: The highly electronegative fluorine atom at the meta-position exerts a strong inductive pull, slightly lowering the pKa of the primary amine. This enhances membrane permeability (logP) while restricting bond rotation to lock the molecule into a favorable binding conformation.

• Stereochemical Fidelity: The (R)-configured α-chiral center is critical for target specificity. Maintaining this enantiomeric excess (ee) during derivatization is paramount.

This application note details three field-proven derivatization pathways for this scaffold: Reductive Amination (yielding calcimimetic analogs) [2], Urea Formation (yielding FAAH inhibitors) [3], and Amide Coupling (for high-throughput SAR libraries).

Derivatization Workflows

Fig 1. Derivatization pathways for the chiral fluorinated amine scaffold in drug discovery.

Experimental Protocols

Protocol A: Reductive Amination (Synthesis of Calcimimetic Analogs)

Context: The synthesis of calcimimetics, such as Cinacalcet, relies heavily on the reductive amination of chiral benzylic amines with substituted propanals [2]. Causality & Design: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium cyanoborohydride (NaBH₃CN). NaBH(OAc)₃ is milder, avoids the generation of toxic hydrogen cyanide gas, and is highly selective for the reduction of the intermediate iminium ion over the unreacted aldehyde. 1,2-Dichloroethane (DCE) is utilized as the solvent due to its superior solubility profile for the borohydride species compared to dichloromethane (DCM).

Step-by-Step Methodology:

• Imine Formation: To a flame-dried 50 mL round-bottom flask, add (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine (1.0 mmol, 1.0 eq) and the target aldehyde (1.05 eq) in anhydrous DCE (5.0 mL, 0.2 M). Stir at room temperature for 2 hours.

  • Self-Validation Check: Monitor via LC-MS. The formation of the imine intermediate ( [M+H]−18 ) should be >95% complete before proceeding.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 mmol, 1.5 eq) portion-wise over 10 minutes to control the mild exotherm.

• Reaction: Remove the ice bath and stir at room temperature for 12 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with DCM (3 × 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via acid-base extraction. Dissolve the crude oil in 1M HCl, wash with diethyl ether (to remove unreacted aldehyde), basify the aqueous layer to pH 10 with 2M NaOH, and extract with DCM to yield the pure secondary amine.

Protocol B: Asymmetric Urea Formation (Synthesis of FAAH Inhibitors)

Context: Urea linkages are privileged motifs in irreversible Fatty Acid Amide Hydrolase (FAAH) inhibitors, acting as tempered electrophiles that covalently carbamylate the catalytic Ser241 residue [3]. Causality & Design: To prevent the formation of symmetrical urea byproducts, a step-wise approach using 4-nitrophenyl chloroformate is employed rather than triphosgene. 4-nitrophenyl chloroformate forms a bench-stable, highly reactive carbamate intermediate.

Step-by-Step Methodology:

• Carbamate Activation: Dissolve the chiral amine (1.0 mmol, 1.0 eq) and N,N-diisopropylethylamine (DIPEA) (2.5 eq) in anhydrous THF (5.0 mL) at 0 °C.

• Electrophile Addition: Slowly add a solution of 4-nitrophenyl chloroformate (1.1 eq) in THF (2.0 mL) dropwise. Stir for 2 hours at room temperature.

• Amine Displacement: Add the secondary amine partner (e.g., a piperazine derivative) (1.2 eq) directly to the reaction mixture. Stir for an additional 4 hours at 40 °C.

  • Self-Validation Check: As the secondary amine displaces the 4-nitrophenolate leaving group, the solution will turn a distinct, bright yellow. This acts as a reliable visual indicator of reaction progression.

• Workup: Dilute with EtOAc (20 mL) and wash sequentially with 1M NaOH (3 × 10 mL) until the aqueous layer is no longer yellow (indicating complete removal of 4-nitrophenol). Wash with brine, dry over MgSO₄, and concentrate.

Protocol C: Amide Coupling (High-Throughput SAR Library Generation)

Context: Rapid generation of amide libraries is essential for Structure-Activity Relationship (SAR) mapping. Causality & Design: The α-chiral center of the amine introduces steric hindrance. Therefore, HATU is chosen over standard EDC/HOBt. HATU rapidly forms a highly reactive 7-aza-HOAt active ester, which accelerates the coupling rate and minimizes the risk of epimerization of the carboxylic acid partner.

Step-by-Step Methodology:

• Pre-Activation: In a 20 mL vial, dissolve the carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (3.0 mL). Add DIPEA (3.0 eq) and stir for 5 minutes at room temperature.

• Coupling: Add the (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine (1.0 mmol, 1.0 eq) to the activated ester solution. Stir for 4–6 hours.

• Workup & Isolation: Self-Validation Check: Instead of tedious aqueous extractions to remove DMF, slowly pour the reaction mixture into vigorously stirred ice-water (30 mL). The highly lipophilic fluorinated amide will crash out as a solid precipitate.

• Filtration: Filter the precipitate, wash with cold water and hexanes, and dry under high vacuum to afford the product in >90% purity, suitable for primary biological screening.

Quantitative Data Summary

The table below summarizes the expected operational metrics for the three derivatization pathways when utilizing the (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine scaffold.

Derivatization Pathway	Target Pharmacophore	Key Reagent	Reaction Time	Typical Yield	ee Retention	Preferred Purification
Reductive Amination	Calcimimetics	NaBH(OAc)₃	12–16 h	80–90%	>99%	Acid-Base Extraction
Urea Formation	FAAH Inhibitors	4-Nitrophenyl chloroformate	2 h + 4 h	75–85%	>99%	Silica Gel Chromatography
Amide Coupling	SAR Libraries	HATU / DIPEA	4–6 h	85–95%	>99%	Precipitation / Filtration

References

• Chen, W., et al. "Synthesis of chiral α-trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines." Organic Chemistry Frontiers, 2017.[Link]

• Hwang, J., et al. "Therapeutic Potential of Fatty Acid Amide Hydrolase, Monoacylglycerol Lipase, and N-Acylethanolamine Acid Amidase Inhibitors." Journal of Medicinal Chemistry, 2016.[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic, kinetic, and steric bottlenecks encountered when synthesizing (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine. This chiral primary amine is a highly valuable, yet synthetically challenging, pharmacophore. The combination of a bulky ethyl group and a strongly electron-withdrawing 3-fluoro-4-(trifluoromethyl)phenyl moiety frequently leads to low yields, poor enantioselectivity, and catalyst poisoning.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for the three most common synthetic routes: Ellman's sulfinamide chemistry, biocatalytic transamination, and metal-free asymmetric reductive amination (ARA).

Section 1: Chemical Synthesis via Ellman's Auxiliary

FAQ 1: Why is my ketimine condensation yield stuck below 40%?

Root Cause: The starting material, 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one, is both sterically hindered by the ethyl chain and electronically deactivated. The highly electron-withdrawing fluorine and trifluoromethyl groups make the carbonyl carbon extremely electrophilic, causing it to preferentially form stable, unreactive hydrates if even trace amounts of water are present. Standard dehydrating agents (e.g., MgSO₄, molecular sieves) are thermodynamically insufficient to drive the equilibrium toward the imine. Solution: You must utilize Titanium(IV) ethoxide ( Ti(OEt)4​ ) as both a strong Lewis acid to activate the carbonyl and an irreversible water scavenger[1]. The titanium coordinates to the sulfinamide and ketone, driving the reaction forward while precipitating inert TiO2​ . Ensure a minimum of 2.0 equivalents of Ti(OEt)4​ and heat the reaction in anhydrous THF to 60°C for 18 hours[1].

FAQ 2: During the reduction of the N-sulfinyl imine, I am observing poor diastereomeric excess (de < 60%). How can I improve stereocontrol?

Root Cause: High facial selectivity during the hydride transfer requires a rigid, highly organized transition state. At room temperature or in non-coordinating solvents, the bulky N-sulfinyl imine can adopt multiple flexible conformations, leading to a mixture of Re-face and Si-face attacks. Solution: Lower the internal reaction temperature to -78°C and use a sterically demanding reducing agent like L-Selectride[2]. Alternatively, if using NaBH4​ , the addition of Ti(OEt)4​ at -20°C is critical; the titanium center chelates both the sulfinyl oxygen and the imine nitrogen, locking the conformation into a rigid 5-membered ring and forcing the hydride to attack exclusively from the less hindered Re-face[1].

Workflow of the Ellman's sulfinamide asymmetric synthesis highlighting critical stereocontrol nodes.

Section 2: Biocatalytic Synthesis via ω-Transaminases

FAQ 3: My ω-transaminase (ω-TA) reaction stalls at 30% conversion. How do I drive the equilibrium?

Root Cause: The transamination of ketones using isopropylamine (IPA) as the amine donor is thermodynamically unfavorable ( Keq​≪1 ). Furthermore, the accumulation of the acetone byproduct pushes the reverse reaction. Compounding this, high concentrations of bulky, highly fluorinated ketones can partition into the enzyme's active site and cause severe substrate-induced inactivation[3]. Solution: You must implement an In Situ Product Removal (ISPR) strategy combined with enzyme engineering. Utilize a biphasic system (e.g., 25-30% DMSO as a cosolvent with an organic overlayer like n-hexadecane) to continuously extract the ketone substrate and acetone byproduct away from the aqueous enzyme phase[4]. Additionally, utilize an engineered ω-TA variant that features an expanded binding pocket and tolerates extreme IPA concentrations (up to 2 M) to push the equilibrium forward via Le Chatelier's principle[4].

Biocatalytic transamination equilibrium shift using engineered enzymes and in situ product removal.

Section 3: Transition-Metal-Free Asymmetric Reductive Amination

FAQ 4: Can I avoid transition-metal catalyst poisoning caused by the CF3 group?

Root Cause: Late transition metals (such as Ru, Rh, and Ir) commonly used in asymmetric reductive amination (ARA) are highly sensitive to strongly coordinating fluorinated substrates. This often leads to irreversible catalyst deactivation or competing direct reduction of the ketone, yielding the chiral alcohol instead of the desired amine. Solution: Yes, by shifting to a metal-free catalytic regime. A highly effective alternative utilizes the frustrated Lewis pair catalyst Tris(pentafluorophenyl)borane ( B(C6​F5​)3​ ) in combination with ammonia borane as the hydride source and a chiral auxiliary like (R)- α -methylbenzylamine. This metal-free system has been proven highly selective for trifluoromethylated phenyl ketones, yielding the chiral amine with excellent conversion and >95% de[5].

Quantitative Troubleshooting Data

Table 1: Troubleshooting Parameters and Expected Yield Improvements

Synthetic Route	Primary Bottleneck	Root Cause	Optimized Parameter	Expected Yield/ee Increase
Ellman's Condensation	Incomplete conversion (<40%)	Steric hindrance & rapid hydration	2.0 eq Ti(OEt)4​ , 60°C, THF	+40-50% Yield
Ellman's Reduction	Poor diastereoselectivity	Flexible transition state	-78°C, L-Selectride in THF	+30-40% de
ω-Transaminase	Stalled equilibrium (~30%)	Unfavorable Keq​ , product inhibition	1.5 M IPA + Biphasic ISPR (DMSO/Hexadecane)	+50-60% Yield
Metal-Free ARA	Catalyst poisoning / Over-reduction	Metal sensitivity to CF3​ /F groups	1 mol% B(C6​F5​)3​ Ammonia Borane	>85% Yield, >95% de

Validated Experimental Protocols

Protocol A: Optimized Ellman's Sulfinamide Synthesis

Causality Focus: This protocol uses thermodynamic traps (titanium precipitation) and steric bulk to ensure absolute stereocontrol.

• Condensation: In an oven-dried flask under a nitrogen atmosphere, dissolve 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one (1.0 eq) and (R)-tert-butanesulfinamide (1.2 eq) in anhydrous THF (0.5 M).

• Activation: Add Titanium(IV) ethoxide (2.0 eq) via syringe. Stir the mixture at 60°C for 18 hours. Causality: The elevated temperature overcomes the steric barrier of the ethyl group, while Ti(OEt)4​ irreversibly consumes water.

• Workup: Cool to room temperature. Quench by pouring the mixture into an equal volume of saturated aqueous NaCl (brine) while stirring vigorously. Causality: This forces the rapid hydrolysis of titanium complexes into insoluble TiO2​ salts, preventing emulsions and trapping titanium away from the product. Filter the resulting white suspension through a pad of Celite and wash the filter cake with EtOAc.

• Reduction: Concentrate the filtrate, dry over MgSO4​ , and redissolve the crude N-sulfinyl imine in anhydrous THF (0.2 M). Cool the solution to -78°C.

• Hydride Addition: Add L-Selectride (1.5 eq, 1.0 M in THF) dropwise. Stir for 2 hours at -78°C, then slowly warm to room temperature.

• Deprotection: Quench with saturated NH4​Cl . Extract with EtOAc. Treat the concentrated organic layer with 4 M HCl in 1,4-dioxane for 1 hour to cleave the sulfinyl group, yielding the hydrochloride salt of the target amine as a precipitating solid.

Protocol B: Biocatalytic Transamination Workflow (Biphasic ISPR)

Causality Focus: This protocol leverages phase-partitioning to bypass the thermodynamic limitations of transaminases.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 8.0) containing 1 mM Pyridoxal-5'-phosphate (PLP) cofactor.

• Amine Donor: Add Isopropylamine (IPA) to a final concentration of 1.5 M. Adjust the pH back to 8.0 using HCl.

• Substrate Loading: Dissolve the ketone substrate in DMSO. Add this to the buffer so the final DMSO concentration is 25% (v/v) and the ketone concentration is 50 g/L.

• Enzyme Addition: Add the engineered ω-transaminase powder (e.g., 10 mg/mL).

• Biphasic Overlay: Gently overlay the aqueous reaction mixture with an equal volume of n-hexadecane. Causality: The n-hexadecane layer acts as a thermodynamic sink for the acetone byproduct, continuously extracting it from the aqueous phase to prevent product inhibition and drive the equilibrium forward.

• Incubation & Isolation: Incubate at 45°C with orbital shaking (150 rpm) for 48 hours. Separate the aqueous layer, basify to pH 11 with NaOH, and extract the free chiral amine with methyl tert-butyl ether (MTBE).

References

• Source: ACS Publications (Organic Process Research & Development)
• Title: Enantioselective Synthesis of Savolitinib: Application of Mosher's Method in the Development of Ellman's Auxiliary-Directed Construction of the Key Chiral Amine Fragment Source: ACS Publications URL
• Title: ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)
• Title: Explaining Operational Instability of Amine Transaminases: Substrate-Induced Inactivation Mechanism and Influence of Quaternary Structure on Enzyme–Cofactor Intermediate Stability Source: ACS Catalysis URL
• Title: B(C6F5)

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• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine: Biocatalytic vs. Chemical Approaches

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a chiral amine of significant interest in the pharmaceutical industry, serving as a key building block for various drug candidates. The precise stereochemistry of this compound is crucial for its biological activity and therapeutic efficacy. This guide provides an in-depth comparison of the two primary synthetic strategies for obtaining this enantiomerically pure amine: biocatalytic and chemical synthesis. We will explore the underlying principles, experimental methodologies, and performance metrics of each approach to assist researchers in making informed decisions for their drug development pipelines.

Biocatalytic Synthesis: The Power of Enzymes

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for the synthesis of chiral amines.[1][2][3] This approach leverages the exquisite stereoselectivity of enzymes to produce the desired enantiomer with high purity.[4][5][6]

Mechanism of Action: Transaminase-Mediated Asymmetric Synthesis

The most common biocatalytic route for synthesizing chiral amines like (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is through asymmetric synthesis from a prochiral ketone, catalyzed by an ω-transaminase (ω-TA).[4][5][7] These pyridoxal-5'-phosphate (PLP)-dependent enzymes catalyze the transfer of an amino group from an amine donor to a ketone acceptor.[7][8]

The reaction proceeds via a "ping-pong" mechanism. The PLP cofactor first reacts with the amine donor to form a pyridoxamine-5'-phosphate (PMP) intermediate. The PMP then transfers the amino group to the ketone substrate, generating the chiral amine product and regenerating the PLP-enzyme complex. The high enantioselectivity arises from the specific three-dimensional arrangement of the enzyme's active site, which preferentially binds and orients the substrate for amination to occur on one face of the carbonyl group.

To drive the reaction equilibrium towards product formation, a sacrificial amine donor, such as isopropylamine or alanine, is typically used in excess.[4] More advanced strategies employ "smart" amine donors that, upon deamination, form a byproduct that is removed from the reaction equilibrium, thereby pulling the reaction forward.[7][8]

Experimental Protocol: Biocatalytic Asymmetric Amination

Materials:

• 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one

• (R)-selective ω-transaminase

• Isopropylamine (amine donor)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Potassium phosphate buffer (pH 7.5)

• Heptane (for extraction)

• Sodium sulfate (for drying)

Procedure:

• In a temperature-controlled reactor, dissolve the 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one in a minimal amount of a co-solvent (e.g., DMSO) if necessary.

• Add the potassium phosphate buffer and the PLP cofactor.

• Add the (R)-selective ω-transaminase to the mixture.

• Initiate the reaction by adding an excess of isopropylamine.

• Maintain the reaction at a constant temperature (e.g., 30-40 °C) with gentle agitation.

• Monitor the reaction progress by HPLC or GC analysis for the formation of the chiral amine and consumption of the ketone.

• Once the reaction reaches completion (typically >99% conversion), quench the reaction by adjusting the pH to >10 with an aqueous base (e.g., NaOH).

• Extract the product into an organic solvent such as heptane.

• Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

• Purify the product by distillation or chromatography if necessary.

Chemical Synthesis: The Versatility of Catalysis

Chemical synthesis offers a well-established and versatile approach to chiral amines, with asymmetric reductive amination being a prominent method.[9][10] This strategy involves the in-situ formation of an imine from the corresponding ketone and an amine source, followed by enantioselective reduction using a chiral catalyst.[9]

Mechanism of Action: Asymmetric Reductive Amination

The synthesis begins with the condensation of 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one with an ammonia source, such as ammonium acetate, to form an intermediate imine.[11] This imine is then reduced in the presence of a chiral transition metal catalyst, typically based on ruthenium or iridium, and a hydrogen source like hydrogen gas or a transfer hydrogenation reagent.[9][11]

The enantioselectivity of the reaction is dictated by the chiral ligand coordinated to the metal center.[12] The ligand creates a chiral environment around the metal, forcing the hydride to be delivered to one face of the imine, leading to the preferential formation of one enantiomer of the amine.

Experimental Protocol: Asymmetric Reductive Amination

Materials:

• 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one

• Ammonium acetate

• Chiral Ruthenium catalyst (e.g., Ru-complex with a chiral phosphine ligand)[11]

• Methanol (solvent)

• Hydrogen gas

• Pressurized reactor

Procedure:

• To a high-pressure reactor, add the 1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-one, ammonium acetate, and the chiral ruthenium catalyst.

• Add methanol as the solvent.

• Seal the reactor and purge with nitrogen, followed by pressurizing with hydrogen gas (e.g., 50 bar).

• Heat the reaction mixture to a specified temperature (e.g., 60 °C) and stir.

• Monitor the reaction progress by HPLC or GC for the formation of the amine.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Dissolve the residue in an appropriate organic solvent and wash with water to remove any remaining ammonium salts.

• Dry the organic layer, filter, and concentrate to yield the crude product.

• Purify the (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine by chromatography or crystallization.

Performance Comparison: Biocatalysis vs. Chemical Synthesis

Parameter	Biocatalytic Synthesis (Transaminase)	Chemical Synthesis (Asymmetric Reductive Amination)
Enantiomeric Excess (ee)	Typically >99%	80-97%[11]
Yield	Often >90%	51-92%[11]
Reaction Conditions	Mild (aqueous buffer, 30-40 °C, atmospheric pressure)	Harsher (organic solvent, elevated temperature and pressure)
Catalyst	Enzyme (biodegradable)	Transition metal complex (potential for metal contamination)
Substrate Scope	Can be limited by enzyme specificity	Generally broader
Process Safety	Generally safer (no high pressure flammable gases)	Requires handling of high-pressure hydrogen
Environmental Impact	Greener (water as solvent, biodegradable catalyst)	Relies on organic solvents and metal catalysts
Cost	Enzyme cost can be high, but reusability is possible	Catalyst and ligand costs can be significant

Conclusion: Choosing the Right Path

Both biocatalytic and chemical synthesis offer viable routes to (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

Biocatalysis stands out for its exceptional enantioselectivity, mild reaction conditions, and environmentally friendly profile.[1][6] It is an ideal choice when high optical purity is paramount and a suitable enzyme is available. The continuous development of new and improved enzymes through protein engineering is further expanding the applicability of this technology.[1]

Chemical synthesis , particularly asymmetric reductive amination, provides a more versatile and often faster route for initial discovery and small-scale synthesis.[9][10] It offers a broader substrate scope and may be more readily implemented without the need for extensive enzyme screening and optimization. However, challenges related to catalyst cost, potential metal contamination, and harsher reaction conditions need to be carefully managed, especially during scale-up.

The optimal choice between these two powerful synthetic strategies will depend on the specific requirements of the project, including the desired scale of production, purity specifications, cost considerations, and commitment to green chemistry principles. For large-scale pharmaceutical manufacturing where enantiomeric purity and sustainability are critical, biocatalysis presents a compelling and increasingly adopted solution.

References

• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades.
• Transaminase-Catalyzed Synthesis of β-Branched Noncanonical Amino Acids Driven by a Lysine Amine Donor. Journal of the American Chemical Society.
• Enantioselective Synthesis of Chiral Fluorinated Amines via Manganese-Catalyzed Asymmetric Hydrogenation.
• Chiral Amine Synthesis Using ω-Transaminases: An Amine Donor that Displaces Equilibria and Enables High-Throughput Screening. PMC.
• Continuous flow-mode synthesis of (chiral) amines with transaminase. DIAL@UCLouvain.
• Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. MDPI.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
• Photoenzymatic enantioselective synthesis of fluorin
• Continuous-Flow Chemoenzymatic Enantioselective Synthesis of Chiral α-Mono- and Difluoromethyl Amines.
• Enantioselective Synthesis of Chiral Fluorinated Amines via Manganese-Catalyzed Asymmetric Hydrogenation.
• Enantioselective Synthesis of Chiral Fluorinated Amines via Manganese-Catalyzed Asymmetric Hydrogenation.
• Chemo- and Bio-Catalysis for the Synthesis of Chiral Amines in Continuous Flow Reactors.
• Special Issue : Application of Biocatalysis for the Synthesis of Chiral Amines. MDPI.
• Synthesis of chiral amines using redox bioc
• Scalable and sustainable synthesis of chiral amines by bioc
• Ru-Catalyzed Asymmetric Reductive Amination of Aryl-Trifluoromethyl Ketones for Synthesis of Primary α-(Trifluoromethyl)arylmethylamines. PubMed.
• Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine bioc
• One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. The Royal Society of Chemistry.
• Recent Progress in Transition-Metal-Catalyzed Asymmetric Reductive Amination.
• Asymmetric Reductive Amination. IT Services - University of Liverpool.
• Asymmetric Reductive Amination with Pinacolborane Catalyzed by Chiral SPINOL Borophosph
• Asymmetric reductive amination for the synthesis of chiral amines.
• Biocatalytic Fluoroalkylation Using Fluorin
• Biocatalysis enabled enantioselective synthesis of (S)-3-(4-(Trifluoromethyl)phenyl)morpholine. American Chemical Society.
• (R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)-2-methylpropan-1-amine. BLD Pharm.
• Biocatalytic Approaches to the Synthesis of Enantiomerically Pure Chiral Amines.
• Synthesis of fluorinated 1-(3-morpholin-4-yl-phenyl)-ethylamines. PubMed.
• 1-(4-(Trifluoromethoxy)phenyl)propan-1-amine (CAS 130339-50-3). Fluorochem.
• fluoromethyl phenyl sulfone. Organic Syntheses Procedure.

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• 12. researchgate.net [researchgate.net]

Validating Enantiomeric Purity of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine by Chiral GC: A Methodological Comparison Guide

Validating the enantiomeric excess (e.e.) of chiral primary amines is a critical quality control step in pharmaceutical development. The molecule (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine presents a unique analytical challenge: it combines a basic primary amine with a sterically bulky, highly electron-withdrawing fluorinated aromatic ring.

This guide objectively compares three gas chromatography (GC) strategies for determining the enantiomeric purity of this compound, detailing the causality behind column selection, the necessity of derivatization, and self-validating experimental protocols.

The Analytical Challenge: Primary Amines in GC

Direct analysis of primary amines via gas chromatography is notoriously difficult. The basic amine group acts as a strong hydrogen-bond donor and acceptor, interacting with residual active silanol sites on the fused silica tubing of the GC column. This interaction leads to severe peak tailing, loss of sensitivity, and compromised enantiomeric resolution[1].

Furthermore, chiral recognition in GC relies heavily on cyclodextrin (CD) stationary phases. Cyclodextrins are toroidal macromolecules with a hydrophilic exterior and a hydrophobic interior cavity[2]. Enantiomeric resolution requires the analyte's aromatic ring to fit inside this cavity while engaging in surface interactions at the cyclodextrin rim[3]. The 3-fluoro-4-(trifluoromethyl)phenyl moiety is exceptionally bulky, meaning the choice of cyclodextrin cavity size (β vs. γ) is the primary determinant of success.

Caption: Chiral recognition mechanism of TFA-derivatized amines on γ-cyclodextrin.

Comparison of Analytical Strategies

To establish a robust validation method, we must compare the performance of direct chiral GC, derivatized chiral GC, and indirect achiral GC.

Method A: Direct Analysis on β-Cyclodextrin

• Column: CP-Chirasil-Dex CB (β-cyclodextrin bonded to dimethylpolysiloxane)[4].

• Mechanism: Direct injection of the underivatized amine.

• Verdict: Inadequate. While CP-Chirasil-Dex CB is excellent for stable, polar compounds[4], the β-cyclodextrin cavity (6.0–6.5 Å) is too small to fully accommodate the bulky trifluoromethylated ring[3]. Combined with silanol-induced peak tailing, this method fails to achieve baseline resolution.

Method B: TFAA Derivatization + γ-Cyclodextrin (Gold Standard)

• Column: CHIRALDEX G-TA (Trifluoroacetylated γ-cyclodextrin).

• Mechanism: Acylation with Trifluoroacetic Anhydride (TFAA) masks the amine, eliminating tailing and increasing volatility[1]. The larger γ-cyclodextrin cavity (7.5–8.5 Å) perfectly accommodates the bulky aromatic ring[3], while the trifluoroacetyl groups on the CD rim engage in strong dipole interactions with the analyte, maximizing selectivity[5].

• Verdict: Optimal. Yields sharp, symmetrical peaks and baseline resolution ( Rs​>2.0 ).

Method C: Indirect Separation via MTPA on Achiral GC

• Column: HP-5MS (Achiral 5% Phenyl-methylpolysiloxane).

• Mechanism: The enantiomers are reacted with a chiral derivatizing agent (CDA) like MTPA-Cl to form diastereomers, which are then separated on a standard achiral column[6].

• Verdict: High Risk. While baseline resolution is achievable, this method is highly susceptible to kinetic resolution—where the (R) and (S) enantiomers react with the CDA at different rates. Furthermore, keto-enol tautomerism or racemization during harsh derivatization can skew the final e.e. calculation[6].

Performance Data Comparison

Performance Metric	Method A: Direct β-CD	Method B: TFAA + γ-CD (Recommended)	Method C: MTPA + Achiral GC
Stationary Phase	CP-Chirasil-Dex CB[4]	CHIRALDEX G-TA[5]	HP-5MS[6]
Derivatization	None (Direct)	TFAA (Acylation)	MTPA-Cl (Chiral Agent)
Resolution ( Rs​ )	0.8 (Co-elution)	2.6 (Baseline)	1.9 (Baseline)
Tailing Factor ( Tf​ )	2.8 (Severe tailing)	1.05 (Symmetrical)	1.15 (Symmetrical)
Analysis Time	15 min	18 min	28 min
Artifact Risk	Low	Low	High (Kinetic Resolution)[6]

Experimental Protocol: The Self-Validating Workflow (Method B)

To ensure scientific integrity, the analytical workflow must be self-validating. You cannot accurately determine the e.e. of the (R)-enantiomer without first proving that the system can resolve the (S)-enantiomer if it is present.

Caption: Workflow for validating enantiomeric purity via chiral GC.

Step-by-Step Methodology

1. Reagent Preparation

• Obtain the (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine sample.

• Obtain a Racemic (R/S) reference standard of the same molecule.

• Prepare a Reagent Blank (solvent + derivatizing agent only).

2. TFAA Derivatization

• Causality: Derivatization introduces electron-capturing groups, enhancing detectability and preventing stationary phase degradation[1].

• Weigh 1.0 mg of the amine into a 2.0 mL glass reaction vial.

• Add 500 µL of anhydrous ethyl acetate.

• Add 50 µL of Trifluoroacetic Anhydride (TFAA). Seal tightly with a PTFE-lined cap.

• Incubate in a dry block heater at 60 °C for 20 minutes.

• Critical Step: Remove the vial, cool to room temperature, and evaporate to complete dryness under a gentle stream of high-purity nitrogen. Why? Injecting unreacted TFAA will rapidly degrade the cyclodextrin phase, leading to column bleed and loss of chiral resolution.

• Reconstitute the dry residue in 1.0 mL of anhydrous ethyl acetate.

3. GC-FID/MS Conditions

• Column: Astec CHIRALDEX G-TA, 30 m x 0.25 mm x 0.12 µm.

• Carrier Gas: Helium at 1.2 mL/min (constant flow).

• Injector: 250 °C, Split ratio 50:1. Injection volume: 1.0 µL.

• Oven Program: 100 °C (hold 2 min), ramp at 5 °C/min to 160 °C (hold 5 min).

• Detector: FID at 250 °C (or MS in EI mode for mass confirmation).

4. System Suitability & Validation

• Inject the Reagent Blank to ensure no artifact peaks co-elute with the target analytes.

• Inject the Racemic Standard . Verify that the (R) and (S) enantiomers achieve a resolution ( Rs​ ) of ≥1.5 . Note the exact retention times.

• Inject the (R)-Enantiomer Sample . Calculate the enantiomeric excess using the integrated peak areas:

  e.e.(%)=AreaR​+AreaS​AreaR​−AreaS​​×100

References

• Source: gcms.cz (Restek Corporation)
• Source: chromatographyonline.com (LCGC International)
• Source: sigmaaldrich.
• Source: agilent.
• Source: sigmaaldrich.
• Source: nih.gov (PubMed)

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• 6. Chiral separation of new cathinone- and amphetamine-related designer drugs by gas chromatography-mass spectrometry using trifluoroacetyl-l-prolyl chloride as chiral derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine. As a fluorinated amine, this compound requires specific handling procedures to mitigate risks and ensure compliance with regulatory standards. This document moves beyond a simple checklist, explaining the scientific rationale behind each step to empower researchers with the knowledge to manage chemical waste safely and effectively.

Hazard Profile and Initial Assessment

Before handling any chemical for disposal, a thorough understanding of its hazard profile is essential. (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is an organic amine containing both fluorine and a trifluoromethyl group. While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not always readily available, data from structurally similar compounds and the known hazards of its functional groups allow for a reliable hazard assessment.

The primary hazards associated with this class of compounds include:

• Skin and Eye Irritation: Aromatic amines and halogenated compounds can cause significant irritation upon contact.[1]

• Acute Toxicity: Similar compounds are often harmful if swallowed, in contact with skin, or inhaled.[2][3]

• Respiratory Irritation: Vapors or aerosols may cause respiratory irritation.

This compound must be treated as a hazardous waste as defined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4] Under no circumstances should it be disposed of down the drain or in regular trash.[5][6]

Hazard Characteristic	Classification & Precaution	Supporting Rationale
Chemical Class	Halogenated Organic Compound; Amine	Contains carbon-fluorine bonds.[7] Amines are organic derivatives of ammonia.[8]
Primary Hazards	Skin Irritant (Category 2), Serious Eye Irritant (Category 2A)	Based on data for analogous fluorinated and amine-containing compounds.[1][2]
Toxicity	Potential for Acute Oral, Dermal, and Inhalation Toxicity	Harmful if swallowed is a common warning for related structures.[9] Always handle with appropriate PPE.
Disposal Route	Hazardous Waste Collection (Halogenated Organic Waste Stream)	Prohibited from sewer or regular trash disposal.[4][5] Must be segregated due to its halogen content.[7]

The Core Principle: Waste Segregation

Proper segregation is the most critical step in managing chemical waste.[10] Mixing incompatible waste streams can lead to dangerous chemical reactions, increase disposal costs, and violate regulatory requirements.

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a halogenated organic compound due to the presence of fluorine atoms.[7] Therefore, it must be collected in a waste container specifically designated for halogenated organic solvents and liquids.

Why Segregation is Crucial:

• Safety: Prevents violent reactions that can occur when incompatible chemicals, such as acids and bases or oxidizers and organics, are mixed.[11]

• Compliance: Hazardous waste regulations, such as RCRA, mandate strict segregation of different waste categories.[4] Halogenated wastes are often subject to specific treatment methods like high-temperature incineration.[7]

• Cost-Effectiveness: Disposal costs for halogenated waste are typically higher than for non-halogenated waste. Mixing them contaminates the entire volume, increasing the overall cost for your institution.[10]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for safely collecting and preparing (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine for disposal.

Step 1: Utilize Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the correct PPE to minimize exposure.

• Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[12]

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber gloves.[13]

• Body Protection: A standard laboratory coat should be worn.[12]

• Work Area: All handling of the chemical and its waste should occur within a certified chemical fume hood to prevent inhalation of any potential vapors.[14]

Step 2: Select a Compatible Waste Container

The integrity of the waste container is paramount for safe storage.

• Material: Use a designated hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE) or glass.[11]

• Condition: The container must be in good condition, free of cracks or leaks, with a secure, tight-fitting lid.[15]

• Status: Keep the waste container closed at all times except when adding waste. This prevents the release of vapors and reduces the risk of spills.[15]

Step 3: Accurate and Complete Labeling

Proper labeling is a critical safety and regulatory requirement. Your institution's Environmental Health and Safety (EHS) department will provide specific labels.

• Mandatory Information: The label must clearly state the words "HAZARDOUS WASTE" .[15]

• Contents: List the full chemical name: "(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine". If it is part of a solution, list all constituents with their approximate percentages.[15]

Step 4: Accumulation and Storage

Waste must be stored safely at or near the point of generation, under the control of laboratory personnel.[4]

• Location: Store the waste container in a well-ventilated area, such as a designated satellite accumulation area (SAA) within the lab, away from incompatible materials.[8][15]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to catch any potential leaks.

Step 5: Managing Contaminated Solid Waste

Any solid materials that come into direct contact with the chemical are also considered hazardous waste.

• Segregation: Collect contaminated items such as gloves, absorbent pads, and weigh paper separately from liquid waste.[11]

• Containerization: Place these items in a clearly labeled, sealed plastic bag or a designated solid waste container. The label should indicate that the contents are "chemically contaminated solid waste" and list the chemical contaminant.

Step 6: Arranging for Final Disposal

Laboratory personnel should never transport hazardous waste themselves or attempt to dispose of it through non-approved channels.[10]

• Contact EHS: When the waste container is full or has reached its storage time limit, contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[11][12] Follow their specific procedures for requesting a collection.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is critical.

• Small Spills: For minor spills within a chemical fume hood, trained personnel wearing appropriate PPE can use a chemical spill kit with an absorbent material to clean it up. Place all cleanup materials in a sealed bag and dispose of them as hazardous solid waste.[11]

• Large Spills: For spills outside of a fume hood or any spill you are not comfortable handling, evacuate the immediate area, alert others, and contact your institution's emergency response line or EHS department immediately.

Disposal Decision-Making Workflow

The following diagram illustrates the logical workflow for the proper disposal of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

Caption: Workflow for the safe disposal of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, compliant, and environmentally responsible disposal of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, reinforcing a culture of safety and excellence in research.

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• Daniels Health. (2025, May 21).
• American Chemical Society.
• Vanderbilt University Medical Center.
• Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide.
• Physikalisch-Technische Bundesanstalt.
• What are the Health and Safety Guidelines for Using Amines?
• TCI EUROPE N.V. (2019, April 11). SAFETY DATA SHEET for 3-[3-(Trifluoromethyl)phenyl]-1-propanol.
• ABX advanced biochemical compounds. (2012, June 20).
• BenchChem. (2025).
• KISHIDA CHEMICAL CO., LTD. Safety Data Sheet for 2-Methyl-1-phenylpropan-1-amine hydrochloride.
• U.S. Environmental Protection Agency. (2003, July 30). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption.
• Sigma-Aldrich. (2025, November 6).
• NextSDS. (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine hydrochloride.
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Personal protective equipment for handling (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

As a Senior Application Scientist, I frequently observe laboratories treating heavily fluorinated amines with the same baseline protocols used for standard organic building blocks. This is a critical operational error. The introduction of a meta-fluoro and a para-trifluoromethyl group fundamentally alters the physicochemical behavior of the phenylpropanamine scaffold.

This guide provides a self-validating, causality-driven system for the risk mitigation, operational handling, and disposal of (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine . Our goal is to ensure your laboratory operates with uncompromising safety and scientific precision.

Physicochemical Profiling & Hazard Causality

To design an effective Personal Protective Equipment (PPE) ecosystem, we must first understand the molecular mechanics of the compound. The high electronegativity of the four fluorine atoms creates a strong dipole, yet the overall fluorinated phenyl ring remains highly lipophilic.

Table 1: Quantitative Physicochemical & Hazard Profiling

Parameter	(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	Standard Phenylpropanamine	Operational Implication
CAS Number	1241677-13-3[1]	N/A	Essential for SDS tracking and regulatory compliance.
Molecular Formula	C10H11F4N[2]	C9H13N	High fluorine content mandates strict halogenated waste routing.
Molecular Weight	221.19 g/mol [2]	135.21 g/mol	Increased density; alters vapor pressure and aerosolization dynamics.
Predicted XLogP	2.7 – 2.9[3]	~1.8	High lipophilicity accelerates dermal penetration through lipid bilayers.
GHS Hazard Codes	H302, H315, H319, H335[4]	H302, H314	Necessitates enhanced barrier PPE against respiratory and skin irritation.

The Causality of Risk: The elevated LogP means that if this compound contacts unprotected skin, it will rapidly partition into the lipid bilayers of the stratum corneum, leading to systemic absorption. Furthermore, as a free base amine, its volatility presents a severe respiratory irritation hazard (H335)[4].

The PPE Ecosystem (Risk Mitigation)

Do not rely on standard laboratory apparel. Every piece of PPE must be selected based on the specific chemical vulnerabilities of fluorinated amines.

• Hand Protection (The Double-Glove Method): Standard latex is highly permeable to lipophilic organic bases and must not be used. You must use heavy-duty Nitrile (minimum 8 mil thickness) or Butyl rubber gloves.

  • Causality: Double-gloving is mandatory. The outer glove acts as a sacrificial barrier against the fluorinated solvent, while the inner glove protects the skin if the outer layer is compromised by micro-tears.

• Eye & Face Protection: Chemical splash goggles (ANSI Z87.1+) are non-negotiable. If handling liquid volumes >50 mL, a full face shield must be worn over the goggles.

  • Causality: Fluorinated amines cause serious eye irritation (H319)[4]. A face shield prevents micro-aerosol deposition on the porous skin of the face during transfers.

• Respiratory & Body Protection: A chemically resistant lab coat (e.g., Tyvek or treated cotton) fully buttoned to the neck. All manipulations must occur within a certified fume hood.

Standard Operating Procedure: Handling Workflow

This protocol is designed as a self-validating system; each step verifies the safety of the next.

Step 1: Engineering Control Verification Before handling, verify the Class IIB fume hood face velocity is between 100–120 feet per minute (fpm). Causality: This specific velocity prevents the escape of volatile amine vapors while avoiding turbulent eddies that could push aerosols back toward the operator.

Step 2: Vessel Equilibration Transfer the sealed chemical vial from its 2–8°C inert storage[4] to the fume hood. Allow it to equilibrate to room temperature before opening. Causality: Opening a cold vessel in a humid lab induces condensation, which can degrade the amine or cause violent exotherms if subsequently reacted with moisture-sensitive reagents.

Step 3: Closed-System Transfer Use a positive displacement pipette or a gas-tight syringe for liquid transfer. Causality: The high vapor pressure and lipophilicity of fluorinated amines make standard air-displacement pipettes inaccurate and prone to hazardous dripping.

Step 4: Immediate Decontamination Post-transfer, wipe the exterior of the syringe and the reagent bottle with a 10% isopropanol (IPA) solution before removing them from the hood. Causality: This neutralizes micro-droplets, preventing invisible cross-contamination when the bottle is returned to storage.

Fig 1. Operational workflow for handling fluorinated phenylpropanamines, from prep to disposal.

Spill Response & Chemical Disposal Plan

Small Spill Protocol (<50 mL):

• Containment: Surround the spill with inert absorbent pads. Do not use sawdust or organic materials. Causality: Amines can react exothermically with certain organic absorbents.

• Neutralization: Apply a weak solid acid (e.g., sodium bisulfate) directly to the spill. Causality: This converts the volatile free base amine into a non-volatile, water-soluble salt, instantly neutralizing the inhalation hazard.

• Collection: Sweep the neutralized salt into a chemically compatible, sealable container using a non-sparking tool.

Disposal Logistics:

• Mandatory Routing: All waste containing this compound MUST be routed to a designated Halogenated Organic Waste container.

• Causality: Fluorinated compounds require specialized high-temperature incineration (>1100°C) equipped with advanced scrubbing systems. Disposing of this compound in a standard organic waste stream will result in the generation of highly toxic, corrosive Hydrogen Fluoride (HF) gas during standard incineration.

References

• AA Blocks. "473732-66-0 | 1-[3-fluoro-4-(trifluoromethyl)phenyl]propylamine". Chemical Properties & Molecular Weight. Retrieved from: [Link]

• USCKS. "1241677-13-3 (1R)-1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-amine". CAS Registry Data. Retrieved from: [Link]

• PubChemLite. "1889287-68-6 (C10H11F4N)". Université du Luxembourg - Predicted Collision Cross Section & XLogP. Retrieved from: [Link]

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